Cas no 2034343-93-4 (N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide
• CAS No: 2034343-93-4
• MF: C₂₀H₁₆F₃N₃O₂
• MW: 387.3552
• CID: 5349896
• Update Time: 2025-10-31

N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide
• N-(2-(2-phenylpyrimidin-5-yl)ethyl)-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C20H16F3N3O2/c21-20(22,23)28-17-8-6-16(7-9-17)19(27)24-11-10-14-12-25-18(26-13-14)15-4-2-1-3-5-15/h1-9,12-13H,10-11H2,(H,24,27)
• InChI Key： LSTNDWSJYCNXBL-UHFFFAOYSA-N
• SMILES： FC(OC1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C([H])([H])C([H])([H])C1=C([H])N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=C1[H])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 482
• XLogP3: 4.3
• Topological Polar Surface Area: 64.099

Additional information on N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide

Comprehensive Overview of N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide (CAS No. 2034343-93-4)

N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide (CAS No. 2034343-93-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive properties. The presence of a trifluoromethoxy group and a phenylpyrimidine moiety in its structure enhances its stability and interaction with biological targets, making it a promising candidate for drug development.

In recent years, the demand for novel benzamide-based compounds has surged, driven by their potential in treating various diseases. Researchers are particularly interested in how N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide interacts with enzymes and receptors, given its ability to modulate cellular pathways. This compound's high selectivity and low toxicity profile make it a standout in preclinical studies, aligning with the growing trend of precision medicine and targeted therapies.

The synthesis of CAS No. 2034343-93-4 involves multi-step organic reactions, including condensation and amidation processes, to achieve the desired purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its molecular structure and ensure quality control. These methods are critical for researchers who seek to explore its structure-activity relationship (SAR) and optimize its pharmacological properties.

One of the most searched topics related to this compound is its potential role in neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating whether N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide can inhibit key pathological mechanisms, such as protein aggregation or oxidative stress. Early-stage studies suggest its neuroprotective effects, but further validation is needed to confirm its therapeutic efficacy.

Another area of interest is the compound's application in cancer research. The phenylpyrimidine component is known to interfere with kinase signaling pathways, which are often dysregulated in tumors. Preliminary data indicate that this compound may exhibit anti-proliferative activity against certain cancer cell lines, sparking optimism for its use in combination therapies with existing chemotherapeutic agents.

From an industrial perspective, the scalability of CAS No. 2034343-93-4 production is a hot topic. Manufacturers are exploring green chemistry approaches to reduce waste and improve cost-efficiency, addressing the increasing demand for sustainable pharmaceutical synthesis. Innovations in catalytic methods and solvent-free reactions are being tested to enhance the compound's accessibility for large-scale applications.

In summary, N-[2-(2-phenylpyrimidin-5-yl)ethyl]-4-(trifluoromethoxy)benzamide represents a cutting-edge example of modern medicinal chemistry. Its multifaceted potential in drug discovery, coupled with its alignment with current research trends like personalized medicine and sustainable synthesis, positions it as a compound of high scientific and commercial value. Ongoing studies will likely uncover new dimensions of its utility, solidifying its place in the future of therapeutics.